Cas no 1365940-75-5 (3-(8-Methoxy-2-oxo-2H-chromen-3-yl)propanoic acid)

• Product Name: 3-(8-Methoxy-2-oxo-2H-chromen-3-yl)propanoic acid
• CAS No: 1365940-75-5
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 4937566
• Update Time: 2025-05-22

3-(8-Methoxy-2-oxo-2H-chromen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(8-Methoxy-2-oxo-2H-chromen-3-yl)propanoic acid
• 3-(8-Methoxy-2-oxo-2H-chromen-3-yl)-propionic acid

• Inchi： 1S/C13H12O5/c1-17-10-4-2-3-8-7-9(5-6-11(14)15)13(16)18-12(8)10/h2-4,7H,5-6H2,1H3,(H,14,15)
• InChI Key： KBSKWOKBMICELO-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C1=2)OC)CCC(=O)O)=O

Computed Properties

• Exact Mass: 248.06847348 g/mol
• Monoisotopic Mass: 248.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8
• Molecular Weight: 248.23

Additional information on 3-(8-Methoxy-2-oxo-2H-chromen-3-yl)propanoic acid

3-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl)Propanoic Acid: A Comprehensive Overview

3-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl)Propanoic Acid, identified by the CAS number 1365940-75-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of chromen derivatives, which are known for their diverse biological activities and structural versatility. The compound's structure comprises a chromen ring system, which is a fused bicyclic structure consisting of a benzene ring and a gamma-pyrone ring. The presence of the methoxy group at position 8 and the propanoic acid substituent at position 3 introduces unique electronic and steric properties, making it a promising candidate for various applications.

The synthesis of 3-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl)Propanoic Acid involves a series of well-established organic reactions, including oxidation, cyclization, and substitution processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis, including the use of microwave-assisted reactions and catalytic systems, which have significantly reduced reaction times while maintaining product quality.

The biological activity of 1365940-75-5 has been extensively studied in recent years. Experimental data indicate that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. Additionally, studies have demonstrated its potential as an anti-inflammatory agent, with significant reductions in cytokine production observed in vitro models. These findings suggest that the compound could be a valuable lead in the development of novel therapeutic agents targeting inflammatory diseases.

In terms of pharmacokinetics, preliminary studies reveal that 3-(8-Methoxy-2-Oxo-2H-Chromen-3-Yl)Propanoic Acid has favorable absorption characteristics, with moderate bioavailability following oral administration. Its metabolic profile indicates that the compound undergoes phase II conjugation pathways, primarily forming glucuronide conjugates, which enhances its solubility and excretion. These properties are advantageous for drug development, as they suggest potential suitability for oral dosage forms.

The structural features of this compound also make it an intriguing candidate for further exploration in other therapeutic areas. For instance, recent research has highlighted its potential as a modulator of cellular signaling pathways involved in cancer progression. Preclinical studies have shown that it can inhibit key enzymes associated with tumor growth and metastasis, offering new avenues for anticancer drug discovery.

In conclusion, 1365940-75-5, or 3-(8-Methoxy-NB:NB:NB:NB:NB:NB:NB:NB:NB:NB:NB:NB:NB:Oxo-